Cas no 1691081-88-5 (2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid)

2-{1-(tert-Butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex heterocyclic frameworks. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a reactive 4-iodo-1H-pyrazol-1-yl moiety enables selective functionalization, making it useful in medicinal chemistry and drug discovery. The azetidine ring contributes to conformational rigidity, while the acetic acid side chain offers further derivatization potential. This compound is particularly advantageous for cross-coupling reactions due to the iodine substituent, facilitating Suzuki or Sonogashira couplings. Its stability under standard handling conditions and compatibility with diverse reaction conditions enhance its utility in multi-step synthetic routes.
2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid structure
1691081-88-5 structure
Product Name:2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
CAS No:1691081-88-5
MF:C13H18IN3O4
MW:407.20419549942
CID:5562542
PubChem ID:107141369
Update Time:2025-05-22

2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1691081-88-5
    • 2-{1-[(tert-butoxy)carbonyl]-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
    • EN300-3431749
    • 2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
    • Inchi: 1S/C13H18IN3O4/c1-12(2,3)21-11(20)16-7-13(8-16,4-10(18)19)17-6-9(14)5-15-17/h5-6H,4,7-8H2,1-3H3,(H,18,19)
    • InChI Key: TUFLKSSPGOPOOO-UHFFFAOYSA-N
    • SMILES: IC1C=NN(C=1)C1(CC(=O)O)CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 407.03420g/mol
  • Monoisotopic Mass: 407.03420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 84.7Ų

2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3431749-1g
2-{1-[(tert-butoxy)carbonyl]-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
1691081-88-5 95%
1g
$871.0 2023-09-03
Enamine
EN300-3431749-5g
2-{1-[(tert-butoxy)carbonyl]-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
1691081-88-5 95%
5g
$2525.0 2023-09-03
Enamine
EN300-3431749-10g
2-{1-[(tert-butoxy)carbonyl]-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
1691081-88-5 95%
10g
$3746.0 2023-09-03
Enamine
EN300-3431749-0.05g
2-{1-[(tert-butoxy)carbonyl]-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
1691081-88-5 95%
0.05g
$202.0 2023-09-03
Enamine
EN300-3431749-0.1g
2-{1-[(tert-butoxy)carbonyl]-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
1691081-88-5 95%
0.1g
$301.0 2023-09-03
Enamine
EN300-3431749-0.25g
2-{1-[(tert-butoxy)carbonyl]-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
1691081-88-5 95%
0.25g
$431.0 2023-09-03
Enamine
EN300-3431749-0.5g
2-{1-[(tert-butoxy)carbonyl]-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
1691081-88-5 95%
0.5g
$679.0 2023-09-03
Enamine
EN300-3431749-1.0g
2-{1-[(tert-butoxy)carbonyl]-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
1691081-88-5 95%
1.0g
$871.0 2023-07-07
Enamine
EN300-3431749-2.5g
2-{1-[(tert-butoxy)carbonyl]-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
1691081-88-5 95%
2.5g
$1707.0 2023-09-03
Enamine
EN300-3431749-5.0g
2-{1-[(tert-butoxy)carbonyl]-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid
1691081-88-5 95%
5.0g
$2525.0 2023-07-07

2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid Related Literature

Additional information on 2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid

2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid: A Comprehensive Overview

The compound with CAS No 1691081-88-5, known as 2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its complex structure, which includes a tert-butoxy carbonyl group, an azetidine ring, and a pyrazole moiety with an iodine substituent. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. The azetidine ring, a four-membered cyclic amine, is known for its rigidity and ability to form stable conformations, which are advantageous in drug design. The tert-butoxy carbonyl (Boc) group serves as a protecting group for the amine, ensuring stability during synthesis. The pyrazole moiety, on the other hand, is a heterocyclic structure that can participate in hydrogen bonding and π-interactions, making it valuable in medicinal chemistry for enhancing bioavailability and targeting specific receptors.

The iodine substituent on the pyrazole ring adds another layer of functionality to this compound. Iodine is often used in organic synthesis as an electrophilic leaving group or as a directing group in substitution reactions. In this case, the iodine atom can facilitate various transformations, such as nucleophilic aromatic substitution or coupling reactions, enabling the construction of more complex structures. This makes 2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-yl)azetidin-3-yl}acetic acid an ideal precursor for synthesizing bioactive compounds with potential applications in oncology, neurology, and infectious diseases.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed steps to ensure high yield and purity. The synthesis typically begins with the formation of the azetidine ring through cyclization reactions. This is followed by the introduction of the tert-butoxy carbonyl group via standard protection techniques. The pyrazole ring is then synthesized separately and coupled to the azetidine framework using appropriate coupling agents or catalysts. Finally, the iodination step introduces the iodine substituent at the desired position on the pyrazole ring.

The application of this compound extends beyond its role as an intermediate in organic synthesis. Its unique structure allows it to serve as a ligand in transition metal-catalyzed reactions, such as cross-coupling reactions or enantioselective catalysis. These applications are particularly relevant in the field of asymmetric synthesis, where precise control over stereochemistry is crucial for producing enantiomerically pure compounds.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound more accurately. By employing molecular docking studies and quantum mechanical calculations, scientists can assess how this molecule interacts with target proteins or enzymes at the atomic level. These insights are invaluable for guiding further optimization efforts and identifying potential therapeutic targets.

In conclusion, 2-{1-(tert-butoxy)carbonyl-3-(4-iodo-1H-pyrazol-1-y l)azetidin -3 -yl}acetic acid represents a significant advancement in organic synthesis and medicinal chemistry. Its versatile structure and functional groups make it a valuable tool for constructing complex molecules with diverse biological activities. As research continues to uncover new applications and synthetic strategies for this compound, its role in drug discovery and chemical innovation will undoubtedly grow.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.